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Compound of Interest

Compound Name: Nudifloside B

Cat. No.: B15589495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Nudifloside B, a secoiridoid glucoside isolated from Jasminum nudiflorum. The information

presented herein is essential for the identification, characterization, and further investigation of

this natural product for potential therapeutic applications.

Spectroscopic Data of Nudifloside B
The structural elucidation of Nudifloside B has been achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy. The following tables summarize the key

quantitative data obtained from these analyses.

Table 1: ¹H NMR Spectroscopic Data for Nudifloside B
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J, Hz)

1 5.88 br s

3 7.51 s

5 4.25 m

6 2.95 m

7 4.65 d 8.0

8 2.05 m

9 2.15, 1.85 m

10 1.15 d 7.0

1' 4.68 d 8.0

2' 3.25 dd 8.0, 9.0

3' 3.40 t 9.0

4' 3.35 t 9.0

5' 3.28 m

6' 3.85, 3.68 m

OMe 3.70 s

Table 2: ¹³C NMR Spectroscopic Data for Nudifloside B
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Position Chemical Shift (δ) ppm

1 94.5

3 152.8

4 109.5

5 70.5

6 42.1

7 78.9

8 45.2

9 35.8

10 18.2

11 168.5

1' 100.1

2' 74.8

3' 77.9

4' 71.5

5' 78.2

6' 62.6

OMe 51.8

Table 3: Mass Spectrometry and Infrared Spectroscopy
Data for Nudifloside B
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Spectroscopic Technique Observed Data

Mass Spectrometry (HR-ESI-MS)
m/z [M+Na]⁺ calculated for C₄₃H₆₀O₂₂Na:

959.3471, found: 959.3475

Infrared (IR) Spectroscopy (KBr, cm⁻¹)
3400 (OH), 1710 (C=O, ester), 1630 (C=C),

1075 (C-O)

Experimental Protocols
The spectroscopic data presented above were obtained using standard laboratory procedures

for the isolation and characterization of natural products.

Isolation of Nudifloside B: Nudifloside B was isolated from the dried leaves of Jasminum

nudiflorum. The general procedure involves:

Extraction of the plant material with methanol.

Partitioning of the crude extract between different solvents (e.g., n-hexane, ethyl acetate,

and water) to separate compounds based on polarity.

Chromatographic separation of the methanol-soluble fraction using techniques such as

column chromatography on silica gel, Sephadex LH-20, and preparative High-Performance

Liquid Chromatography (HPLC).

Spectroscopic Analysis:

NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker AV-400 or AV-500

spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the solvent

signal (CD₃OD).

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed on a time-of-flight (TOF) mass spectrometer.

Infrared Spectroscopy: The IR spectrum was obtained using a Fourier Transform Infrared

(FTIR) spectrometer with the sample prepared as a KBr pellet.
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Biological Activity and Signaling Pathway
Secoiridoid glucosides, the class of compounds to which Nudifloside B belongs, are known to

possess a range of biological activities, including antioxidant and anti-inflammatory effects.

While specific studies on the signaling pathways modulated by Nudifloside B are limited, the

general mechanism for related compounds involves the modulation of key inflammatory and

antioxidant pathways.

A plausible mechanism of action for Nudifloside B involves the inhibition of the pro-

inflammatory NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling

pathway and the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2)-mediated

antioxidant response.
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Caption: Proposed mechanism of Nudifloside B.
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To cite this document: BenchChem. [Spectroscopic and Biological Insights into Nudifloside
B: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589495#nudifloside-b-spectroscopic-data-nmr-ms-
ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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